BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 9-Keto-latanoprost

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Keto-latanoprost

Cat. No.: B15623680

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients is paramount. This guide provides essential, immediate
safety and logistical information for the handling and disposal of 9-Keto-latanoprost, a
metabolite of the prostaglandin analog Latanoprost.

Chemical and Physical Properties

A summary of the known properties of 9-Keto-latanoprost and its parent compound,
Latanoprost, is provided below. Data for 9-Keto-latanoprost is limited, so properties of the

related compound 15-Keto-latanoprost and the parent compound Latanoprost are included for
reference.
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15-Keto-

Property 9-Keto-latanoprost Latanoprost
latanoprost

CAS Number 141074-06-8[1] 135646-98-9[2][3] 130209-82-4[4][5]

Molecular Formula

C23H3005 (as acid)

C26H3805[2][6] C26H4005[7]

Molecular Weight Not specified 430.6 g/mol [2] 432.6 g/mol
Appearance Not specified White solid Light yellow liquid[5]
Storage Temperature Not specified <-15°CJ6] Freezer[5]

DMF: 100 mg/ml,
Solubility Not specified DMSO: 100 mg/ml, Soluble in acetonitrile

Ethanol: 100 mg/mli[2]

Chemical Stability

Stable under normal
conditions. No
decomposition if used
according to

specifications.[1]

Chemically stable
under standard Stable at normal
ambient conditions conditions.[4]

(room temperature).[7]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for 9-Keto-latanoprost does not classify the substance as

hazardous according to the Globally Harmonized System (GHS), it is prudent to treat it as a

potent compound due to its relationship with Latanoprost.[1] The following PPE is

recommended as a standard for handling this and other prostaglandin analogs to minimize

exposure.[8][9][10]

e Gloves: Wear two pairs of powder-free nitrile or neoprene chemotherapy gloves.[8][10] The

inner glove should be tucked under the cuff of the lab coat or gown, and the outer glove

should be worn over the cuff.[8] Gloves should be changed regularly or immediately if

contaminated.[8]

+ Eye Protection: Chemical safety goggles are required to protect against potential splashes.

[9][11] A face shield may be necessary when there is a significant risk of splashing.[11]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/9000350m.pdf
https://www.caymanchem.com/product/16816/15-keto-latanoprost
https://www.lgcstandards.com/SC/en/15-Keto-Latanoprost/p/TRC-K195350
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.fishersci.com/store/msds?partNumber=AC466660250&productDescription=LATANOPROST+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/16816/15-keto-latanoprost
https://www.biosynth.com/p/FK24777/135646-98-9-15-keto-latanoprost
https://www.sigmaaldrich.com/US/en/sds/sigma/l1167?userType=undefined
https://www.caymanchem.com/product/16816/15-keto-latanoprost
https://www.fishersci.com/store/msds?partNumber=AC466660250&productDescription=LATANOPROST+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/p/FK24777/135646-98-9-15-keto-latanoprost
https://www.fishersci.com/store/msds?partNumber=AC466660250&productDescription=LATANOPROST+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/16816/15-keto-latanoprost
https://cdn.caymanchem.com/cdn/msds/9000350m.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/l1167?userType=undefined
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.benchchem.com/product/b15623680?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/9000350m.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pharmastate.academy/personal-protective-equipment-ppes-safety-guideline/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pharmastate.academy/personal-protective-equipment-ppes-safety-guideline/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Lab Coat/Gown: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is recommended.[8][10] This provides a barrier against skin contact.

» Respiratory Protection: While the SDS for 9-Keto-latanoprost states that breathing
equipment is not required, a risk assessment should be performed.[1] For operations that
may generate aerosols or dust, such as weighing or preparing solutions, an N95 respirator or
a higher level of respiratory protection may be necessary.[11]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 9-Keto-latanoprost is crucial for maintaining a safe
laboratory environment.

1. Receiving and Unpacking:
o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Unpacking should be performed in a designated area, preferably within a chemical fume
hood, by personnel wearing appropriate PPE.[11]

2. Storage:

o Store 9-Keto-latanoprost in a clearly labeled, tightly sealed container in a secure, well-
ventilated area.

» Follow the specific storage temperature recommendations provided by the supplier. For the
related compound 15-Keto-latanoprost, storage at <-15°C is recommended.[6]

3. Preparation and Use:

¢ All handling of the compound, including weighing and solution preparation, should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Use dedicated equipment (spatulas, weigh boats, glassware) for handling the compound.
e Avoid eating, drinking, or applying cosmetics in the laboratory area.[8]

4. Spills and Decontamination:
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 In the event of a spill, evacuate the immediate area.

o For small spills, trained personnel wearing appropriate PPE should absorb the material with
an inert absorbent and place it in a sealed container for disposal.

o Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

Proper disposal of 9-Keto-latanoprost and any contaminated materials is critical to prevent
environmental contamination and potential exposure.

o Waste Containers: All waste materials, including empty containers, used PPE, and
contaminated lab supplies, should be placed in a clearly labeled, sealed hazardous waste
container.

» Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Do not dispose of it down the
drain or in regular trash.

e Unused Product: Unused or expired 9-Keto-latanoprost should be disposed of as
hazardous chemical waste. Consider drug take-back programs if available for unused
medications.[12]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 9-Keto-latanoprost
in a laboratory setting.
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Caption: Workflow for the safe handling of 9-Keto-latanoprost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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